6-(4,5-dichloro-1H-imidazol-1-yl)pyridin-3-amine

• IUPAC Name: 6-(4,5-dichloroimidazol-1-yl)pyridin-3-amine
• InChI: InChI=1S/C8H6Cl2N4/c9-7-8(10)14(4-13-7)6-2-1-5(11)3-12-6/h1-4H,11H2
• InChI Key: GDGQHMFYAHDYJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1N)N2C=NC(=C2Cl)Cl
• Molecular Formula: C8H6Cl2N4
• Molecular Weight: 229.06 g/mol
• CAS No.: 1279219-50-9

Description

6-(4,5-dichloro-1H-imidazol-1-yl)pyridin-3-amine (DCIPA) is a versatile chemical compound with a wide range of applications in various scientific fields. DCIPA is a heterocyclic compound that contains both an imidazole and a pyridine ring. It has a molecular weight of 227.10 g/mol and a melting point of 154-156 °C. DCIPA is a yellow-orange solid at room temperature and is soluble in water, ethanol, and methanol.

Scientific Research Applications

6-(4,5-dichloro-1H-imidazol-1-yl)pyridin-3-amine has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of various compounds, such as 4,5-dichloro-2-methyl-1H-imidazole-1-yl)-2-thiophenecarboxylic acid and 4,5-dichloro-1H-imidazole-1-yl)-3-methyl-4-phenyl-2-thiophenecarboxylic acid. This compound has also been used as a catalyst in the synthesis of various compounds, such as 4-methoxy-1-methyl-3-phenyl-1H-pyrazole and 4-chloro-1-methyl-3-phenyl-1H-pyrazole. It has also been used as a reagent in the synthesis of various pharmaceuticals, such as 4-chloro-3-methyl-1H-pyrrole and 4-chloro-3-methyl-1H-pyrrole-2-carboxylic acid.

Mechanism of Action

6-(4,5-dichloro-1H-imidazol-1-yl)pyridin-3-amine is an imidazole-based compound that acts as an inhibitor of the enzyme monoamine oxidase (MAO). MAO is an enzyme that is responsible for the breakdown of neurotransmitters, such as serotonin and dopamine. By inhibiting MAO, this compound increases the levels of these neurotransmitters, which can lead to improved mood and improved cognitive functioning.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, this compound has been shown to reduce anxiety and depression-like behaviors. It has also been shown to reduce inflammation and oxidative stress. In addition, this compound has been shown to increase the number of dopamine receptors in the brain, which can lead to improved cognitive functioning.

Advantages and Limitations for Lab Experiments

6-(4,5-dichloro-1H-imidazol-1-yl)pyridin-3-amine has several advantages for use in lab experiments. It is a relatively inexpensive compound and is relatively easy to synthesize. It is also a relatively stable compound and does not degrade easily. However, there are some limitations to its use in lab experiments. For example, it is not very soluble in water, which can make it difficult to use in certain experiments. In addition, this compound is a relatively potent compound and can be dangerous if not handled properly.

Future Directions

There are several potential future directions for research involving 6-(4,5-dichloro-1H-imidazol-1-yl)pyridin-3-amine. For example, further research could be done to explore the effects of this compound on other neurotransmitters, such as norepinephrine and glutamate. In addition, further research could be done to explore the potential therapeutic uses of this compound, such as in the treatment of depression and anxiety. Lastly, further research could be done to explore the potential use of this compound as a drug delivery system, as it has been shown to be able to penetrate the blood-brain barrier.